Cas no 1803595-56-3 (1-(2-methyl-1,3-oxazol-4-yl)ethan-1-ol)

• Product Name: 1-(2-methyl-1,3-oxazol-4-yl)ethan-1-ol
• CAS No: 1803595-56-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 5053988
• PubChem ID: 112756778
• Update Time: 2024-03-01

1-(2-methyl-1,3-oxazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyloxazol-4-yl)ethanol
• OC(C)C=1N=C(OC=1)C
• 1-(2-methyl-1,3-oxazol-4-yl)ethanol
• 1-(2-methyl-1,3-oxazol-4-yl)ethan-1-ol

• Inchi： 1S/C6H9NO2/c1-4(8)6-3-9-5(2)7-6/h3-4,8H,1-2H3
• InChI Key： CFJNJCCRNSRJBE-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(=C1)C(C)O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles